Cas no 87947-62-4 (Thiophene, 2,5-dihydro-3-[(octylsulfinyl)methyl]-, 1,1-dioxide)

• Product Name: Thiophene, 2,5-dihydro-3-[(octylsulfinyl)methyl]-, 1,1-dioxide
• CAS No: 87947-62-4
• MF: C₁₃H₂₄O₃S₂
• MW: 292.45786190033
• CID: 650320
• PubChem ID: 13150042
• Update Time: 2025-04-19

Thiophene, 2,5-dihydro-3-[(octylsulfinyl)methyl]-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dihydro-3-[(octylsulfinyl)methyl]-, 1,1-dioxide
• 3-(octylsulfinylmethyl)-2,5-dihydrothiophene 1,1-dioxide
• 3-[(Octane-1-sulfinyl)methyl]-2,5-dihydro-1H-1lambda~6~-thiophene-1,1-dione
• 87947-62-4
• DTXSID00522333

• Inchi： 1S/C13H24O3S2/c1-2-3-4-5-6-7-9-17(14)11-13-8-10-18(15,16)12-13/h8H,2-7,9-12H2,1H3
• InChI Key： GHBNJUPSZCXSKH-UHFFFAOYSA-N
• SMILES： S1(CC=C(CS(CCCCCCCC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 292.11668697g/mol
• Monoisotopic Mass: 292.11668697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų